Cas no 2503209-26-3 (Tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate
• CAS No: 2503209-26-3
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• MDL: MFCD32860023
• CID: 5359415
• PubChem ID: 165877351
• Update Time: 2025-05-19

Tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z4658542406
• tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate
• Tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate

• MDL： MFCD32860023
• Inchi： 1S/C16H21N3O2/c1-15(2,3)21-14(20)19-11-5-4-8-16(19,12-17)13-6-9-18-10-7-13/h6-7,9-10H,4-5,8,11H2,1-3H3
• InChI Key： FDMYHLGIQNNROE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1(C#N)C1C=CN=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 429
• XLogP3: 2.2
• Topological Polar Surface Area: 66.2

Additional information on Tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate

Tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate

The compound Tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate (CAS No. 2503209-26-3) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique molecular structure, which incorporates a piperidine ring, a pyridine moiety, and a tert-butyl group, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of Tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate in the development of advanced materials, particularly in the synthesis of novel polymers and high-performance adhesives. The presence of the pyridine ring introduces aromatic stability and potential for coordination chemistry, while the tert-butyl group provides steric bulk, which is essential for controlling the physical properties of the resulting materials.

In terms of synthesis, Tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of palladium catalysts has been shown to significantly enhance the efficiency of these reactions, leading to higher yields and better purity levels. This has made the compound more accessible for large-scale production in industrial settings.

One of the most promising applications of Tert-butyl 2-cyano-2-(pyridin-4-yl)piperidine-1-carboxylate is in drug discovery. Its structural features make it an ideal candidate for exploring new therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. Researchers have reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in these disease pathways.

The integration of Tert-butyl 2-cyano-2-(pyridin-4-yll)piperidine-l-carboxlate into modern chemical libraries has further expanded its utility in combinatorial chemistry. Its ability to undergo a wide range of transformations, including alkylation, acylation, and elimination reactions, makes it a valuable tool for medicinal chemists seeking to explore diverse chemical spaces.

From an environmental standpoint, recent advancements in green chemistry have also influenced the production and application of Tert-butyl 2-cyano~(pyridin~4-yll)piperidine-l-carboxlate. Eco-friendly synthesis methods, such as solvent-free reactions and catalytic processes using renewable resources, are being increasingly adopted to minimize the ecological footprint associated with its manufacture.

In conclusion, Tert-butyle 2-cyano~(pyridin~4-yll)piperidine-l-carboxlate (CAS No. 2503~809~Z6~3) stands out as a critical compound in contemporary organic chemistry due to its versatile structure and wide-ranging applications. Its role in advancing materials science, drug discovery, and sustainable chemical processes underscores its importance in both academic research and industrial development.